Cas no 1094211-77-4 (2-(Pyridin-2-yl)pyrimidine-4-carboxylic acid)
2-(Pyridin-2-yl)pyrimidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Pyridyl)pyrimidine-4-carboxylic acid
- 2-(2'-pyridyl)pyrimidine-4-carboxylic acid
- 2-(pyridin-2-yl)pyrimidine-4-carboxylic acid
- 2-(Pyridin-2-yl)pyrimidine-4-carboxylic acid
-
- Inchi: 1S/C10H7N3O2/c14-10(15)8-4-6-12-9(13-8)7-3-1-2-5-11-7/h1-6H,(H,14,15)
- InChI Key: VZBROCOXUAOFMU-UHFFFAOYSA-N
- SMILES: OC(C1=CC=NC(C2C=CC=CN=2)=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 235
- Topological Polar Surface Area: 76
2-(Pyridin-2-yl)pyrimidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-685241-0.05g |
2-(pyridin-2-yl)pyrimidine-4-carboxylic acid |
1094211-77-4 | 95% | 0.05g |
$235.0 | 2023-03-10 | |
| Enamine | EN300-685241-0.1g |
2-(pyridin-2-yl)pyrimidine-4-carboxylic acid |
1094211-77-4 | 95% | 0.1g |
$352.0 | 2023-03-10 | |
| Enamine | EN300-685241-0.25g |
2-(pyridin-2-yl)pyrimidine-4-carboxylic acid |
1094211-77-4 | 95% | 0.25g |
$503.0 | 2023-03-10 | |
| Enamine | EN300-685241-0.5g |
2-(pyridin-2-yl)pyrimidine-4-carboxylic acid |
1094211-77-4 | 95% | 0.5g |
$791.0 | 2023-03-10 | |
| Enamine | EN300-685241-1.0g |
2-(pyridin-2-yl)pyrimidine-4-carboxylic acid |
1094211-77-4 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-685241-2.5g |
2-(pyridin-2-yl)pyrimidine-4-carboxylic acid |
1094211-77-4 | 95% | 2.5g |
$1988.0 | 2023-03-10 | |
| Enamine | EN300-685241-5.0g |
2-(pyridin-2-yl)pyrimidine-4-carboxylic acid |
1094211-77-4 | 95% | 5.0g |
$2940.0 | 2023-03-10 | |
| Enamine | EN300-685241-10.0g |
2-(pyridin-2-yl)pyrimidine-4-carboxylic acid |
1094211-77-4 | 95% | 10.0g |
$4360.0 | 2023-03-10 | |
| 1PlusChem | 1P0096AB-50mg |
2-(2'-pyridyl)pyriMidine-4-carboxylic acid |
1094211-77-4 | 95% | 50mg |
$336.00 | 2025-02-24 | |
| 1PlusChem | 1P0096AB-100mg |
2-(2'-pyridyl)pyriMidine-4-carboxylic acid |
1094211-77-4 | 95% | 100mg |
$491.00 | 2025-02-24 |
2-(Pyridin-2-yl)pyrimidine-4-carboxylic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2-(Pyridin-2-yl)pyrimidine-4-carboxylic acid
Introduction to 2-(Pyridin-2-yl)pyrimidine-4-carboxylic acid (CAS No. 1094211-77-4)
2-(Pyridin-2-yl)pyrimidine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1094211-77-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class, a scaffold widely recognized for its biological activity and utility in drug design. The structural motif of 2-(Pyridin-2-yl)pyrimidine-4-carboxylic acid combines a pyridine ring with a pyrimidine core, linked through a methylene group at the 4-position of the pyrimidine ring. Such structural features make it a versatile intermediate for synthesizing various bioactive molecules.
The pyridine moiety in this compound contributes to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, which are critical for drug-receptor binding. The pyrimidine part, on the other hand, is a well-documented pharmacophore in many therapeutic agents, particularly those targeting nucleic acid-related processes. The presence of a carboxylic acid group at the 4-position of the pyrimidine ring further enhances its potential as a pharmacological tool, enabling various functionalization strategies such as esterification or amidation to tailor its properties for specific applications.
In recent years, 2-(Pyridin-2-yl)pyrimidine-4-carboxylic acid has been explored as a key building block in the development of novel therapeutic agents. Its unique structural features have made it particularly relevant in the design of inhibitors targeting enzymes and receptors involved in cancer, inflammation, and infectious diseases. For instance, derivatives of this compound have been investigated for their potential to modulate kinases and other enzymes that play pivotal roles in disease pathogenesis.
One of the most compelling aspects of 2-(Pyridin-2-yl)pyrimidine-4-carboxylic acid is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis pathways, including condensation reactions between pyridine derivatives and appropriate carbonyl compounds. This ease of synthesis allows researchers to modify its structure systematically, enabling the exploration of a wide range of analogues with tailored biological activities. The flexibility provided by this scaffold has led to several patents and publications detailing novel derivatives with improved pharmacokinetic profiles and enhanced target specificity.
Recent studies have highlighted the potential of 2-(Pyridin-2-yl)pyrimidine-4-carboxylic acid derivatives in addressing unmet medical needs. For example, researchers have synthesized analogues that exhibit inhibitory activity against Janus kinases (JAKs), which are implicated in autoimmune disorders such as rheumatoid arthritis. The ability of these derivatives to selectively bind to JAK enzymes without significant off-target effects makes them promising candidates for clinical development. Additionally, modifications to the pyridine and pyrimidine cores have led to compounds with potent antiviral properties, demonstrating their utility in combating emerging infectious diseases.
The carboxylic acid functionality at the 4-position of the pyrimidine ring is particularly noteworthy, as it provides multiple points for chemical modification. This feature has been exploited to develop prodrugs or conjugates that enhance bioavailability or target specificity. For instance, esterification or amidation of the carboxylic acid group can yield derivatives that are more stable during formulation or that exhibit targeted release mechanisms within biological systems. Such strategies are increasingly important in modern drug development, where optimizing delivery systems is critical for therapeutic efficacy.
The versatility of 2-(Pyridin-2-yl)pyrimidine-4-carboxylic acid extends beyond its role as an intermediate in drug synthesis; it also serves as a valuable tool in chemical biology research. By employing this compound as a scaffold, researchers can investigate fundamental questions about ligand-receptor interactions and enzyme mechanisms. Its use in high-throughput screening assays has facilitated the identification of novel bioactive molecules with potential therapeutic applications. Furthermore, its well-characterized structure allows for detailed computational studies aimed at understanding molecular recognition processes at an atomic level.
In conclusion, 2-(Pyridin-2-yl)pyrimidine-4-carboxylic acid (CAS No. 1094211-77-4) represents a significant asset in pharmaceutical research due to its structural versatility and synthetic tractability. The combination of a pyridine moiety and a pyrimidine core linked by a methylene group provides an ideal platform for designing molecules with diverse biological activities. Ongoing research continues to uncover new applications for this compound and its derivatives, reinforcing its importance in both academic and industrial settings.
1094211-77-4 (2-(Pyridin-2-yl)pyrimidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)